Cas no 181034-50-4 (1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI))

1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) structure
181034-50-4 structure
Product Name:1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
CAS No:181034-50-4
MF:C12H16N2
MW:188.268842697144
CID:113596
PubChem ID:45115727
Update Time:2025-04-18

1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
    • (4AS,9AS)-1-METHYL-2,3,4,4A,9,9A-HEXAHYDRO-1H-INDENO[1,2-B]PYRAZINE
    • 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-,trans-(9CI)
    • 181034-50-4
    • Inchi: 1S/C12H16N2/c1-14-7-6-13-12-10-5-3-2-4-9(10)8-11(12)14/h2-5,11-13H,6-8H2,1H3/t11-,12-/m0/s1
    • InChI Key: PYTAZDORQTXQBH-RYUDHWBXSA-N
    • SMILES: N1(C)CCN[C@H]2C3C=CC=CC=3C[C@H]12

Computed Properties

  • Exact Mass: 188.131
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 1.2
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